N-(sec-butyl)-2,5-dimethylbenzamide

• IUPAC Name: N-butan-2-yl-2,5-dimethylbenzamide
• InChI: InChI=1S/C13H19NO/c1-5-11(4)14-13(15)12-8-9(2)6-7-10(12)3/h6-8,11H,5H2,1-4H3,(H,14,15)
• InChI Key: DVDUWQXQKKZIAS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=C(C=CC(=C1)C)C
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

N-(sec-butyl)-2,5-dimethylbenzamide, also known as DEET, is a widely used insect repellent that has been used for over 60 years. It is a colorless to yellowish liquid that has a slight odor and is soluble in most organic solvents. DEET is the most effective insect repellent available in the market and is used to protect humans and animals from mosquito, tick, and other insect bites.

Mechanism of Action

N-(sec-butyl)-2,5-dimethylbenzamide works by disrupting the ability of insects to detect the presence of humans or animals. It does this by interfering with the receptors on the insects' antennae, which they use to detect the carbon dioxide and lactic acid that humans and animals emit. N-(sec-butyl)-2,5-dimethylbenzamide also acts as an irritant to insects, causing them to avoid the area where it has been applied.
Biochemical and Physiological Effects:
N-(sec-butyl)-2,5-dimethylbenzamide has been shown to have a low toxicity to humans and animals, but it can cause skin irritation and allergic reactions in some individuals. It is also known to have a negative impact on some plastics and synthetic fabrics. N-(sec-butyl)-2,5-dimethylbenzamide is metabolized in the liver and excreted in the urine, and it does not accumulate in the body over time.

Advantages and Limitations for Lab Experiments

N-(sec-butyl)-2,5-dimethylbenzamide is a widely used insect repellent that has been extensively studied, making it a valuable tool for researchers studying insect behavior and ecology. However, its use in lab experiments is limited by its potential to interfere with the results of certain assays and tests. N-(sec-butyl)-2,5-dimethylbenzamide has been shown to affect the behavior of certain insects, which could impact the results of experiments that rely on insect behavior.

Future Directions

There are several areas of research that could benefit from further study of N-(sec-butyl)-2,5-dimethylbenzamide. One area of interest is the development of new insect repellents that are more effective and have fewer side effects than N-(sec-butyl)-2,5-dimethylbenzamide. Another area of research is the impact of N-(sec-butyl)-2,5-dimethylbenzamide on non-target organisms, such as fish and birds, which could be affected by the use of N-(sec-butyl)-2,5-dimethylbenzamide in agricultural and military applications. Additionally, the mechanism of action of N-(sec-butyl)-2,5-dimethylbenzamide is not fully understood, and further research could shed light on how it works and how it could be improved.

Scientific Research Applications

N-(sec-butyl)-2,5-dimethylbenzamide has been extensively studied for its insect repellent properties, and its effectiveness has been proven in numerous scientific studies. N-(sec-butyl)-2,5-dimethylbenzamide is used in a variety of applications, including personal insect repellents, agricultural insecticides, and military applications.